Cas no 2640814-84-0 (1-Cyclopropyl-3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyrrolidin-2-one)

• Product Name: 1-Cyclopropyl-3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyrrolidin-2-one
• CAS No: 2640814-84-0
• MF: C₂₀H₂₃FN₄OS
• MW: 386.486226320267
• CID: 5315529
• PubChem ID: 155798745
• Update Time: 2025-07-23

1-Cyclopropyl-3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyrrolidin-2-one
• 2640814-84-0
• AKOS040730900
• F6791-8926
• 1-Cyclopropyl-3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyrrolidin-2-one

• Inchi： 1S/C20H23FN4OS/c21-16-6-2-1-5-15(16)19-23-22-18(27-19)13-4-3-10-24(12-13)17-9-11-25(20(17)26)14-7-8-14/h1-2,5-6,13-14,17H,3-4,7-12H2
• InChI Key： VTQUDKIBIALWQX-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2F)=NN=C1C1CCCN(C1)C1C(N(CC1)C1CC1)=O

Computed Properties

• Exact Mass: 386.15766071g/mol
• Monoisotopic Mass: 386.15766071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.6Ų

Additional information on 1-Cyclopropyl-3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyrrolidin-2-one

Comprehensive Analysis of 1-Cyclopropyl-3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyrrolidin-2-one (CAS No. 2640814-84-0)

The compound 1-Cyclopropyl-3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyrrolidin-2-one (CAS No. 2640814-84-0) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a pyrrolidin-2-one core with a 1,3,4-thiadiazole moiety, linked via a piperidine spacer, and further functionalized with a cyclopropyl group and a 2-fluorophenyl substituent. Such intricate architecture makes it a promising candidate for drug discovery, particularly in targeting neurological and metabolic disorders.

Recent studies highlight the growing interest in 1,3,4-thiadiazole-containing compounds, as they exhibit diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of a fluorophenyl group enhances the compound's bioavailability and metabolic stability, addressing one of the key challenges in modern medicinal chemistry. Researchers are particularly intrigued by its potential as a modulator of G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their role in treating conditions like diabetes, obesity, and neurodegenerative diseases.

From a synthetic perspective, the piperidine-pyrrolidinone scaffold in this compound offers versatility for further derivatization, enabling the exploration of structure-activity relationships (SAR). This aligns with the current trend of fragment-based drug design (FBDD), where small molecular fragments are optimized to improve binding affinity and selectivity. The cyclopropyl ring, known for its conformational rigidity, is another strategic feature that could influence the compound's pharmacokinetic profile, a subject frequently searched in academic and industrial forums.

In the context of AI-driven drug discovery, 2640814-84-0 represents an excellent case study for computational modeling. Molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses are increasingly applied to predict its interactions with biological targets, reducing the need for extensive lab experimentation. This resonates with the rising demand for green chemistry and sustainable research practices, as highlighted in recent scientific conferences and publications.

Furthermore, the compound's potential applications in central nervous system (CNS) disorders have sparked discussions in online forums and research gateways. Questions like "How does fluorination impact blood-brain barrier penetration?" or "What are the synthetic routes for 1,3,4-thiadiazole-piperidine hybrids?" are frequently encountered in search engine queries, reflecting the community's eagerness to understand its mechanistic nuances. Such topics are also central to patent filings and grant proposals, underscoring its commercial and academic value.

In summary, 1-Cyclopropyl-3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyrrolidin-2-one exemplifies the convergence of innovative chemical design and therapeutic potential. Its study not only advances the field of heterocyclic chemistry but also contributes to the broader goals of precision medicine and targeted therapy. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.